Cas no 120-18-3 (2-Naphthalene Sulfonic Acid)

2-Naphthalene Sulfonic Acid Properties

Names and Identifiers

• 2-Naphthalene Sulfonic Acid
• Naphthalene-2-sulfonic acid
• 2-Naphthalenesulfonic Acid Hydrate
• 2-Naphthalenesulfonicacidmonohydrate
• naphthalene-2-sulfonic acid hydrate
• 2-Naphthalenesulfoni
• 2-naphthalenesulphonic acid
• 2-Sulfonaphthalene
• Dirinal NSK
• kyselina2-naftalensulfonova
• naphthalene-2-sulphonic acid
• naphthalene-6-sulfonic acid
• napthalene-2-sulfonic acid
• β-Naphthalenesulfonic acid
• β-Naphthalenesulfonic
• beta-naphthalenesulfonic
• beta-naphthylsulfonicacid
• BETA NAPTHALENE SULPHONATE
• 2-Naphthalenesulfonic acid
• β-Naphthalene sulfonic acid
• beta-Naphthalenesulfonic acid
• AI3-18435
• Dehscofix 918 (Salt/Mix)
• Naphthalene-2-sulfonic acid hydrate (Salt/Mix)
• CHEBI:44229
• beta-naphthalene sulfonic acid
• MFCD00004089
• Naphthalene-2-sulfonic acid 2-Naphthalenesulfonic acid
• 2-Naphthalenesulfonic acid monohydrate (Salt/Mix)
• Q10395590
• 2-Naphthylsulfonic acid
• 2-napthalenesulfonic acid
• EC 204-375-3
• FT-0600019
• Kyselina 2-naftalensulfonova
• B0258
• 2-NAPHTHALENESULFONIC ACID [MI]
• NCGC00256154-01
• L022029
• W-109067
• 4-11-00-00527 (Beilstein Handbook Reference)
• PD004600
• CAS-120-18-3
• 2-naphtalenesulfonic acid
• UNII-O9S4K2S25E
• NS00000299
• BRN 1955756
• AT25159
• O9S4K2S25E
• 2-Naphthalenesulfonic acid, monohydrate
• naphthalene-2-sulfonicacid
• DTXCID3024788
• 2-Naphthalenesulfonic acid, technical grade, 70%
• EINECS 204-375-3
• .beta.-Naphthalenesulfonic acid
• Tox21_301657
• AS-17822
• AKOS015897326
• 120-18-3
• N0437
• .beta.-Naphthylsulfonic acid
• I(2)-NaphthalinsulfosA currencyure
• AC-2569
• DTXSID5044788
• CHEMBL1234624
• DB08254
• Kyselina 2-naftalensulfonova [Czech]
• SCHEMBL1556
• beta-Naphthylsulfonic acid
• Naphthalene2sulphonic acid
• Naphthalene-2-sulphonic acid
• DB-061709
• 2Sulfonaphthalene
• 2-Naphthylsulfonic acid; 2-Sulfonaphthalene; Dirinal NSK; ss-Naphthalenesulfonic acid; ss-Naphthylsulfonic acid
• Kyselina 2naftalensulfonova
• betaNaphthylsulfonic acid
• 2-NAPHTHALENESULFONIC ACID
• UN2583
• Naphthalene2sulfonic acid
• betaNaphthalenesulfonic acid
• +Expand

• MDL： MFCD00004089
• InChIKey： KVBGVZZKJNLNJU-UHFFFAOYSA-N
• Inchi： 1S/C10H8O3S/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,11,12,13)
• SMILES： C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)O

Computed Properties

• Exact Mass: 208.01900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 208.019415
• Heavy Atom Count: 14
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• LogP: 3.16730
• PSA: 62.75000
• Merck: 6377
• Refractive Index: 1.4998 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 317.43°C (rough estimate)
• Melting Point: 122-126°C
• Flash Point: °C
• FEMA: 3109
• Solubility: water: freely soluble(lit.)
• Color/Form: White to slightly brown foliar crystals
• Solubility: Soluble in water, alcohol and ether. Easily deliquescent.
• Sensitiveness: Hygroscopic
• Density: 1.44 g/cm

2-Naphthalene Sulfonic Acid Security Information

• Symbol: GHS05
• RTECS：QK1225000
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R35
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2583 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 35
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

2-Naphthalene Sulfonic Acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances